Cas no 1448071-88-2 (2-(naphthalen-1-yl)-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}acetamide)

• Product Name: 2-(naphthalen-1-yl)-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}acetamide
• CAS No: 1448071-88-2
• MF: C₁₈H₁₆F₃N₃O
• MW: 347.334354400635
• CID: 6175069
• PubChem ID: 71808027
• Update Time: 2025-08-05

2-(naphthalen-1-yl)-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-yl)-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}acetamide
• 2-naphthalen-1-yl-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]acetamide
• 2-(naphthalen-1-yl)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide
• 1448071-88-2
• F6439-4728
• AKOS024562518
• 2-(naphthalen-1-yl)-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)acetamide

• Inchi： 1S/C18H16F3N3O/c19-18(20,21)16-8-10-24(23-16)11-9-22-17(25)12-14-6-3-5-13-4-1-2-7-15(13)14/h1-8,10H,9,11-12H2,(H,22,25)
• InChI Key： YFXUAYALXQMHQM-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CCNC(CC2=CC=CC3C=CC=CC2=3)=O)N=1)(F)F

Computed Properties

• Exact Mass: 347.12454663g/mol
• Monoisotopic Mass: 347.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(naphthalen-1-yl)-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}acetamide

Introduction to 2-(Naphthalen-1-yl)-N-{2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS No. 1448071-88-2)

2-(Naphthalen-1-yl)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide, also known by its CAS number 1448071-88-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities.

The molecular structure of 2-(Naphthalen-1-yl)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide is characterized by the presence of a naphthalene ring, a trifluoromethyl-substituted pyrazole moiety, and an acetamide functional group. These structural elements contribute to its high lipophilicity and ability to interact with various biological targets. The naphthalene ring enhances the compound's hydrophobicity, while the trifluoromethyl group imparts additional stability and metabolic resistance.

Recent studies have explored the potential therapeutic applications of 2-(Naphthalen-1-yl)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(Naphthalen-1-yl)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide has also been investigated for its analgesic properties. Preclinical studies in animal models have demonstrated that it exhibits significant analgesic activity, comparable to that of standard nonsteroidal anti-inflammatory drugs (NSAIDs). This makes it a promising candidate for the development of new pain management therapies.

The antitumor potential of 2-(Naphthalen-1-yl)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide has also been a focus of recent research. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

To further understand the biological activities of 2-(Naphthalen-1-yl)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide, researchers have conducted structure-activity relationship (SAR) studies. These studies have identified specific structural modifications that can enhance or modulate its pharmacological properties. For example, substituting the naphthalene ring with other aromatic moieties or altering the position of the trifluoromethyl group can significantly affect its potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Naphthalen-1-yl)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide in human subjects. Early-phase trials have shown promising results, with good tolerability and favorable pharmacokinetic profiles. However, more extensive clinical data are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 2-(Naphthalen-1-yl)-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS No. 1448071-88-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new therapeutic avenues for this intriguing compound.